Sodium (2S,8R)-2-azaniumyl-8-(decanoyloxy)-5-oxido-5,11-dioxo-4,6,10-trioxa-5lambda~5~-phosphaicosan-1-oate
Overview
Description
Glycerophosphoserines (PS) associates with spectrin and maintains the membrane asymmetry of red blood cells (RBC).
Scientific Research Applications
Sodium Compounds in Advanced Oxidation Processes
Advanced oxidation processes (AOPs) utilize sodium compounds, such as sodium chloride, in the degradation of organic pollutants. For instance, sodium chloride has been studied for its dual effect on the degradation of azo dyes in textile wastewater using cobalt/peroxymonosulfate (Co/PMS) systems. This research illustrates sodium's role in environmental remediation technologies, where it can enhance dye decoloration and participate in the formation of chlorinated aromatic compounds during the oxidation process (Ruixia Yuan et al., 2011).
Sodium in Organic Synthesis and Catalysis
Sodium cyanohydridoborate (NaBH3CN) demonstrates remarkable selectivity in reducing a variety of organic functional groups. This sodium compound facilitates the synthesis of alcohols, amines, and amino acids with potential applications in pharmaceutical and material sciences. Its ability to reduce oximes and enamines under specific conditions highlights its utility in synthetic chemistry (R. Borch et al., 1971).
Sodium in Energy Storage Systems
Polyanion-type sodium vanadium phosphates, such as Na3V2(PO4)3, are explored for their application in sodium-ion batteries, offering high capacity, good rate capability, and excellent cyclability. These sodium compounds contribute to the development of energy storage technologies, underscoring the role of sodium in next-generation battery materials (Gongxuan Chen et al., 2020).
Sodium in Food Safety and Quality
Sodium chloride, a common salt, plays a crucial role in food preservation, taste, and texture. While high dietary sodium intake is associated with health risks, sodium chloride's functions in food cannot be understated, highlighting a balance between food safety, quality, and human health (M. E. Doyle & K. Glass, 2010).
properties
IUPAC Name |
sodium;(2S)-2-azaniumyl-3-[[(2R)-2,3-di(decanoyloxy)propoxy]-oxidophosphoryl]oxypropanoate |
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InChI |
InChI=1S/C26H50NO10P.Na/c1-3-5-7-9-11-13-15-17-24(28)34-19-22(20-35-38(32,33)36-21-23(27)26(30)31)37-25(29)18-16-14-12-10-8-6-4-2;/h22-23H,3-21,27H2,1-2H3,(H,30,31)(H,32,33);/q;+1/p-1/t22-,23+;/m1./s1 |
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| Source | PubChem | |
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InChI Key |
MNHRZRUSKRPBDA-RFPXDPOKSA-M |
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Canonical SMILES |
CCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC(C(=O)[O-])[NH3+])OC(=O)CCCCCCCCC.[Na+] |
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| Source | PubChem | |
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Isomeric SMILES |
CCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OC[C@@H](C(=O)[O-])[NH3+])OC(=O)CCCCCCCCC.[Na+] |
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Molecular Formula |
C26H49NNaO10P |
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DSSTOX Substance ID |
DTXSID10677080 |
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| Record name | Sodium (2S,8R)-2-azaniumyl-8-(decanoyloxy)-5-oxido-5,11-dioxo-4,6,10-trioxa-5lambda~5~-phosphaicosan-1-oate | |
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Molecular Weight |
589.6 g/mol |
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Product Name |
Sodium (2S,8R)-2-azaniumyl-8-(decanoyloxy)-5-oxido-5,11-dioxo-4,6,10-trioxa-5lambda~5~-phosphaicosan-1-oate | |
CAS RN |
321863-22-3 |
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| Record name | Sodium (2S,8R)-2-azaniumyl-8-(decanoyloxy)-5-oxido-5,11-dioxo-4,6,10-trioxa-5lambda~5~-phosphaicosan-1-oate | |
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